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Compound of Interest

Compound Name: C.l.Acid Violet 47

Cat. No.: B1172477

C.l. Direct Violet 47: A Technical Overview
C.I. Name: C.I. Direct Violet 47 C.I. Number: 25410 CAS Number: 13011-70-6 Chemical Class:
Double Azo

This document provides a technical summary of the chemical and physical properties of C.1.
Direct Violet 47, an azo dye used in various industrial applications.

Molecular Formula and Weight

C.l. Direct Violet 47 is a copper complex. The molecular formula and weight can be
represented in two ways: for the parent molecule and for the dicopper complex. The presence
of copper significantly impacts the molecular weight.

Attribute Value Source
Molecular Formula (Parent) C33H36N10017S4 [1]
Molecular Weight (Parent) 972.96 g/mol [1]
Molecular Formula (Dicopper

C33H32Cu2N10017S4 [2][3]
Complex)
Molecular Weight (Dicopper

1096.0 g/mol [2][3]
Complex)
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Physicochemical Properties

Property Description Source

Appearance Brown powder [1][3]
Soluble in water (forms a red-

Solubility light purple solution) and [11[3]
ethanol.
In strong sulfuric acid, the dye
is product red, which turns into

o ) ) a red-light brown upon dilution.
Reactivity with Acid [1][3]

Adding strong hydrochloric
acid to the dye solution results

in a wine-red precipitate.

Reactivity with Base

The color remains unchanged
with the addition of 10%
sulfuric acid or dilute sodium
hydroxide solution. A thick
sodium hydroxide solution

produces a red precipitate.

[1]3]

Dyeing Properties

In the dyeing process, the
presence of copper ions can
darken the color, while iron

ions cause a slight yellowing.

[1]

Manufacturing Process

The synthesis of C.I. Direct Violet 47 involves a multi-step chemical process starting from key

raw materials.

Raw Materials:

¢ 5-Amino-4-methoxy-2-nitrobenzenesulfonic acid

e 6-Hydroxynaphthalene-2-sulfonic acid (Schaeffer's acid)
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e Phosgene

o Copper Sulfate Solution

Methodology:

» Diazotization: 5-Amino-4-methoxy-2-nitrobenzenesulfonic acid undergoes diazotization.

e Coupling: The resulting diazo compound is coupled with 6-Hydroxynaphthalene-2-sulfonic
acid to form a monoazo dye.

e Reduction: The nitro group of the monoazo dye is reduced to an amino group.
e Phosgenation: The product from the reduction step is then treated with phosgene.

o Complexation: Finally, the molecule is treated with a boiling copper sulfate solution, leading
to the formation of the copper complex.

« |solation: The final product is isolated as an ammonium salt.[1][3]

Below is a diagram illustrating the manufacturing workflow.
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Step 1: Monoazo Dye Synthesis
5-Amino-4-methoxy-2-
nitrobenzenesulfonic acid
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Manufacturing workflow for C.I. Direct Violet 47.
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Applications

C.l. Direct Violet 47 is primarily used for dyeing and printing on cotton, viscose, and silk fabrics.
[1][3] It also finds application in the coloring of paper, leather, and soap.[1]

Note: As C.I. Direct Violet 47 is an industrial dye, information regarding its biological signaling
pathways or detailed experimental protocols for research and drug development applications is
not available in the public domain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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